Cas no 71735-34-7 (2,4,6-Pyrimidinetriamine,5-methyl-)

• Product Name: 2,4,6-Pyrimidinetriamine,5-methyl-
• CAS No: 71735-34-7
• MF: C₅H₉N₅
• MW: 139.158459424973
• CID: 580408
• PubChem ID: 3018257
• Update Time: 2025-09-27

2,4,6-Pyrimidinetriamine,5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Pyrimidinetriamine,5-methyl-
• 5-Methylpyrimidine-2,4,6-triamine
• NS00062427
• 71735-34-7
• CS-0045953
• 2,6-Diimino-5-methyl-1,2,3,6-tetrahydropyrimidin-4-amine
• EINECS 275-946-2
• DTXSID90992364
• AKOS006341102
• SCHEMBL10049719
• PHSWNMAZTISHEE-UHFFFAOYSA-N

• Inchi： 1S/C5H9N5/c1-2-3(6)9-5(8)10-4(2)7/h1H3,(H6,6,7,8,9,10)
• InChI Key： PHSWNMAZTISHEE-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(=C(C)C=1N)N

Computed Properties

• Exact Mass: 139.08597
• Monoisotopic Mass: 139.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: -0.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.405
• Boiling Point: 489.7°C at 760 mmHg
• Flash Point: 281.9°C
• Refractive Index: 1.741
• PSA: 103.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives